Cas no 1805145-50-9 (Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate
• CAS No: 1805145-50-9
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4954137
• Update Time: 2025-05-23

Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate

• Inchi： 1S/C10H6ClF2NO3/c1-16-9(15)8-6(11)2-5(4-14)3-7(8)17-10(12)13/h2-3,10H,1H3
• InChI Key： VYQRNHXZBVFXJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate (CAS No. 1805145-50-9)

Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate (CAS No. 1805145-50-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This benzoate derivative features a unique combination of functional groups, including a chloro, cyano, and difluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential as a building block for advanced materials and bioactive molecules.

The structural complexity of Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate makes it a valuable intermediate in the development of crop protection agents and pharmaceutical intermediates. Its difluoromethoxy group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced stability and bioavailability. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized.

In the context of drug discovery, CAS No. 1805145-50-9 is explored for its potential to modify pharmacokinetic properties. The cyano group and chloro substituent offer sites for further functionalization, enabling the creation of targeted therapies. This is particularly relevant given the growing demand for precision medicine and small-molecule inhibitors in oncology and metabolic diseases.

From an industrial perspective, the synthesis of Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate involves multi-step organic reactions, often requiring catalysts and optimized conditions to achieve high yields. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the scalability of such processes, addressing challenges in cost-efficiency and waste reduction.

The compound’s relevance extends to material science, where its aromatic core and functional groups are leveraged to design advanced polymers and electronic materials. With the rise of flexible electronics and organic semiconductors, researchers are investigating its derivatives for their electron-withdrawing properties and thermal stability.

Safety and handling of CAS No. 1805145-50-9 follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its chemical reactivity warrants careful storage away from incompatible substances. This aligns with broader industry shifts toward responsible chemical management and regulatory compliance.

In summary, Methyl 2-chloro-4-cyano-6-(difluoromethoxy)benzoate represents a cutting-edge synthetic intermediate with cross-disciplinary applications. Its role in agrochemical innovation, pharmaceutical development, and material engineering underscores its importance in modern chemistry. As research continues, this compound is poised to contribute to breakthroughs in sustainable technologies and high-performance materials.